Cas no 17475-67-1 (Hafnium Acetylacetonate)

Hafnium Acetylacetonate (Hf(acac)₄) is a metal-organic compound widely used in chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes for thin-film applications. Its high volatility and thermal stability make it suitable for depositing hafnium oxide (HfO₂) films, which are critical in semiconductor manufacturing for high-k dielectric layers. The compound exhibits excellent purity and consistent decomposition behavior, ensuring uniform film growth and precise stoichiometric control. Additionally, its solubility in organic solvents facilitates easy handling in solution-based deposition techniques. Hafnium Acetylacetonate is valued for its reliability in producing high-performance electronic and optical coatings, meeting stringent industry requirements for advanced material synthesis.

Hafnium Acetylacetonate structure

Product Name:Hafnium Acetylacetonate

CAS No:17475-67-1

MF:C₂₀H₃₂HfO₈

MW:578.95329284668

MDL:MFCD00044997

CID:87845

PubChem ID:11330624

Update Time:2025-05-28

Hafnium Acetylacetonate Chemical and Physical Properties

Names and Identifiers

- Hafnium-2,4-pentanedionate
- Hafnium (IV) acetylacetonate
- Hafnium(Ⅳ) acetylacetonate
- Hafnium(IV) 2,4-pentanedionate
- HAFNIUM 2,4-PENTANEDIONATE
- Tetrakis(acetylacetonato)hafnium(IV)
- Hafnium tetrakis(acetylacetonate)
- Tetrakis(acetylacetonato)hafnium
- HAFNIUM ACETYLACETONATE
- Hafnium(Ⅳ) acetylacetonate
- Hafnium (IV) acetylacetonate, 98+%
- Hafnium(IV) acetylacetonate, min. 96%
- hafnium(IV) acetylacetonate
- hafnium;(Z)-4-hydroxypent-3-en-2-one
- MFCD00044997
- AKOS002375128
- Hafnium() acetylacetonate, 97%
- 17475-67-1
- Hafnium,tetrakis(2,4-pentanedionato-kO2,kO4)-,(SA-8-11''11''1'1'''1'1''')-
- G77631
- Hafnium Acetylacetonate
- MDL： MFCD00044997
- Inchi： 1S/4C5H8O2.Hf/c4*1-4(6)3-5(2)7;/h4*3,6H,1-2H3;/b4*4-3-;
- InChI Key： XFRUSXFSJAEXPU-MTOQALJVSA-N
- SMILES： [Hf].O/C(=C\C(C)=O)/C.O/C(=C\C(C)=O)/C.O/C(=C\C(C)=O)/C.O/C(=C\C(C)=O)/C

Computed Properties

Exact Mass: 576.12500
Monoisotopic Mass: 580.15628g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 529
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: nothing
Topological Polar Surface Area: 149

Experimental Properties

Color/Form: White oblique dodecahedral crystals or white powder.
Melting Point: 193°C
Boiling Point: 82°C/.001mmHg
Flash Point: No data available
Water Partition Coefficient: Insoluble in water.
PSA: 105.20000
LogP: 3.84040
Solubility: Uncertain
Vapor Pressure: No data available

Hafnium Acetylacetonate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36/37/39
TSCA：No
Risk Phrases：R36/37/38
Storage Condition：Store at 4°C,-4At ℃Store…Better

Hafnium Acetylacetonate Pricemore >>

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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	42463-1g	Hafnium(IV) 2,4-pentanedionate, 97%	17475-67-1	97%	1g	￥418.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	42463-5g	Hafnium(IV) 2,4-pentanedionate, 97%	17475-67-1	97%	5g	￥2146.00	2023-04-13
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